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Compound of Interest

Compound Name: Halfenprox

Cat. No.: B054232

This guide provides comprehensive safety protocols and logistical plans for researchers,
scientists, and drug development professionals handling Halfenprox. Adherence to these
procedures is critical to ensure personal safety and environmental protection.

Hazard Identification and Classification

Halfenprox is a chemical that requires careful handling due to its toxicity and environmental
hazards.[1][2][3] It is classified as toxic if swallowed and very toxic to aquatic life with long-
lasting effects.[1][2][3][4] Inhalation or skin contact may also be harmful.[1][5]
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Hazard Class

GHS Category Hazard Statement

H301: Toxic if swallowed[1][2]

Acute Toxicity, Oral Category 3
[31[4]
) o H400: Very toxic to aquatic
Acute Aquatic Toxicity Category 1 )
life[2][3]
H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 with long lasting effects[1][2][3]
[4]
Acute Toxicity, Dermal (in Toxic if absorbed through
) Category 3 ]
Methanol solution) skin[5]
Acute Toxicity, Inhalation (in .
) Category 4 Harmful if inhaled[5]
Methanol solution)
Skin Corrosion/Irritation Category 2 Causes skin irritation[5][6]
o Causes serious eye irritation[5]
Eye Damage/Irritation Category 2A/ 2B

[6]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when

handling Halfenprox.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or other suitable material

as per the safety data sheet.[7]

[8]

Eye Protection

Safety glasses or goggles

Must provide front, brow, and
temple protection against

chemical splash.[7][8]

Body Protection

Chemical-resistant coveralls or

lab coat

A one- or two-piece suit made
of a material resistant to

chemical penetration.[7][8]

Respiratory Protection

NIOSH-approved respirator

Required when handling the
substance outside of a fume
hood or in case of inadequate
ventilation to avoid inhaling

vapors or mists.[1]

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1]

Assemble all necessary PPE and ensure it is in good condition.

Have an emergency spill kit readily accessible.

Verify the location and functionality of the nearest safety shower and eyewash station.

. Handling:

Don the appropriate PPE: lab coat/coveralls, gloves, and eye protection.

When weighing or transferring the solid, perform these actions in a fume hood to avoid dust

inhalation.
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« If working with a solution, avoid splashing.

o Keep containers tightly closed when not in use.[1]

3. Post-Handling:

e Thoroughly wash hands with soap and water after handling.
o Clean the work area and any equipment used.

* Remove and properly store or dispose of PPE. Contaminated disposable PPE should be
treated as hazardous waste.

» Wash contaminated clothing separately from other laundry.[8]

4., Storage:

o Store Halfenprox in a cool, dry, and well-ventilated area.[1]

e The recommended storage temperature is between 2-8°C.[1]

o Keep the container tightly sealed and upright to prevent leakage.[1]
Emergency Procedures

Spill:

o Evacuate personnel from the immediate area.[1]

o Wear appropriate respiratory protection and other PPE.[1]

o Prevent the spill from spreading or entering drains.[1]

e Absorb the spill with an inert material (e.g., sand, vermiculite).[1]

o Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.[1]

First Aid:
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If Swallowed: Immediately call a POISON CENTER or doctor. Rinse the mouth with water.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek immediate medical attention.[1]

Eye Contact: Flush eyes with water as a precaution.[1]

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.
Disposal Plan

Halfenprox and its container must be disposed of as hazardous waste.[1]

Unused Product: Do not dispose of down the drain.[9] Collect in a labeled, sealed container.

Empty Containers: Do not reuse empty containers.[9] Depending on local regulations, they
may need to be triple-rinsed (with the rinsate collected as hazardous waste) before disposal.
[10]

Waste Disposal: All waste containing Halfenprox must be disposed of through an approved
hazardous waste disposal facility.[1] Contact your institution's environmental health and
safety department or a local certified waste disposal company for guidance.[9]

Workflow for Handling and Disposal of Halfenprox
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Workflow for Safe Handling and Disposal of Halfenprox
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Caption: Logical workflow for the safe handling and disposal of Halfenprox.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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